Cas no 649748-98-1 (11H-Indolo[3,2-c]quinoline, 6-chloro-2-methyl-)

11H-Indolo[3,2-c]quinoline, 6-chloro-2-methyl- structure
649748-98-1 structure
Product Name:11H-Indolo[3,2-c]quinoline, 6-chloro-2-methyl-
CAS No:649748-98-1
MF:C16H11ClN2
MW:266.724942445755
CID:410092
PubChem ID:71377646
Update Time:2025-04-19

11H-Indolo[3,2-c]quinoline, 6-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 11H-Indolo[3,2-c]quinoline, 6-chloro-2-methyl-
    • 6-chloro-2-methyl-11H-indolo[3,2-c]quinoline
    • 649748-98-1
    • DTXSID50800279
    • Inchi: 1S/C16H11ClN2/c1-9-6-7-13-11(8-9)15-14(16(17)19-13)10-4-2-3-5-12(10)18-15/h2-8,18H,1H3
    • InChI Key: SNZFDSCWOUQLDX-UHFFFAOYSA-N
    • SMILES: ClC1C2C3C=CC=CC=3NC=2C2C=C(C)C=CC=2N=1

Computed Properties

  • Exact Mass: 266.06123
  • Monoisotopic Mass: 266.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
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